Cas no 62369-24-8 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-)

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)- structure
62369-24-8 structure
Product name:4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
CAS No:62369-24-8
MF:C15H10O9S
MW:366.299503803253
CID:447665

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
    • 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
    • Kaempferol-3-sulfate
    • Inchi: 1S/C15H10O9S/c16-8-3-1-7(2-4-8)14-15(24-25(20,21)22)13(19)12-10(18)5-9(17)6-11(12)23-14/h1-6,16-18H,(H,20,21,22)
    • InChI Key: VOYLAWHADGDBIE-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(O)C=C2)OC2=CC(O)=CC(O)=C2C(=O)C=1OS(O)(=O)=O

Computed Properties

  • Exact Mass: 366.0045
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • XLogP3: -0.788999999999999

Experimental Properties

  • Density: 1.92±0.1 g/cm3(Predicted)
  • PSA: 150.59
  • pka: -4.49±0.18(Predicted)

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